Cas no 2229639-58-9 (2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine)

• Product Name: 2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine
• CAS No: 2229639-58-9
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 5912534
• PubChem ID: 165867574
• Update Time: 2025-05-24

2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine
• 2229639-58-9
• EN300-1768177
• [2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl](methyl)amine

• Inchi： 1S/C11H15F2NO/c1-11(2,14-3)10-8(13)5-7(12)6-9(10)15-4/h5-6,14H,1-4H3
• InChI Key： POVVYIIDXDHWAI-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C(C)(C)NC)OC)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine

Research Brief on 2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine (CAS: 2229639-58-9): Recent Advances and Applications

2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine (CAS: 2229639-58-9) is a fluorinated phenylalkylamine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a valuable candidate for further drug development.

The synthesis of 2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine has been optimized to achieve high yields and purity, as reported in recent literature. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. The compound's structural motif, featuring a difluoromethoxy phenyl group and a tertiary amine, is believed to contribute to its enhanced bioavailability and CNS penetration, making it a subject of interest for neuropharmacology studies.

Pharmacological evaluations of 2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine have revealed its affinity for several neurotransmitter receptors, including serotonin and dopamine receptors. Preliminary in vitro and in vivo studies suggest that the compound exhibits modulatory effects on these receptors, potentially offering therapeutic benefits for conditions such as depression, anxiety, and neurodegenerative disorders. Its fluorinated aromatic ring system is thought to enhance its metabolic stability and binding affinity, as evidenced by recent computational docking studies.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. Studies have indicated that 2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine may act as a selective inhibitor of certain kinase enzymes involved in cancer cell proliferation. This dual functionality underscores its versatility and broad applicability in drug discovery. However, further preclinical and clinical studies are required to fully elucidate its efficacy and safety profile.

In conclusion, 2-(2,4-difluoro-6-methoxyphenyl)propan-2-yl(methyl)amine (CAS: 2229639-58-9) represents a promising scaffold for the development of novel therapeutics. Its unique chemical properties and multifaceted pharmacological activities make it a compelling subject for ongoing research. Future studies should focus on optimizing its pharmacokinetic parameters and exploring its potential in combination therapies, paving the way for its translation into clinical applications.